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Compound of Interest

Compound Name: 3-Benzylcyclobutanol

Cat. No.: B1377034 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the chemical identity and properties of benzyl-substituted

cyclobutanol derivatives. Initial inquiries for "3-Benzylcyclobutanol" did not yield a discrete

CAS number or specific molecular weight from publicly available chemical databases. The

compound that is consistently and commercially identified is 3-(Benzyloxy)cyclobutanol. This

document focuses on the available data for this related and structurally similar compound,

while clarifying the distinction.

Physicochemical Data
Quantitative data for 3-(Benzyloxy)cyclobutanol is summarized in the table below. No specific

data was found for 3-Benzylcyclobutanol.

Property Value Source

Compound Name 3-(Benzyloxy)cyclobutanol N/A

CAS Number 100058-61-5 [1][2]

Molecular Formula C₁₁H₁₄O₂ [1][2]

Molecular Weight 178.23 g/mol [1][2]
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Structural Distinction
The key structural difference between the requested "3-Benzylcyclobutanol" and the

identified "3-(Benzyloxy)cyclobutanol" lies in the linkage of the benzyl group to the cyclobutane

ring. In 3-(Benzyloxy)cyclobutanol, an oxygen atom bridges the benzyl group and the

cyclobutane ring, forming a benzyl ether. In the theoretical 3-Benzylcyclobutanol, the benzyl

group is directly bonded to a carbon atom of the cyclobutane ring. This structural variance is

visualized below.

Caption: Structural difference between 3-Benzylcyclobutanol and 3-(Benzyloxy)cyclobutanol.

Experimental Protocols
While no experimental protocols for the synthesis or use of 3-Benzylcyclobutanol were

identified, a synthetic route for 3-(Benzyloxy)cyclobutanol has been described.

Synthesis of 3-(Benzyloxy)cyclobutanol from 3-
(Benzyloxy)cyclobutanone
A common method for the synthesis of 3-(Benzyloxy)cyclobutanol involves the reduction of the

corresponding ketone, 3-(Benzyloxy)cyclobutanone.[2]

Reaction Workflow

Caption: Workflow for the synthesis of 3-(Benzyloxy)cyclobutanol.

Methodology

3-(Benzyloxy)cyclobutanone is dissolved in a mixture of tetrahydrofuran and methanol.[2]

The solution is cooled to 0 °C.[2]

Sodium borohydride is added in portions.[2]

The reaction mixture is stirred at room temperature.[2]

Upon completion, the reaction is quenched with water and the product is extracted with

ethyl acetate.[2]
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The combined organic layers are dried and concentrated to yield 3-

(Benzyloxy)cyclobutanol.[2]

Biological Activity and Applications
There is no specific information available in the searched literature regarding the biological

activity or signaling pathways associated with 3-Benzylcyclobutanol.

For 3-(Benzyloxy)cyclobutanol, its utility is primarily noted as a versatile intermediate in organic

synthesis.[3] It is of interest in the development of pharmaceuticals, where the cyclobutane

motif can be incorporated into drug candidates to modulate their biological activity and stability.

[3] The benzyloxy group can also function as a protecting group for the alcohol functionality.[3]

Additionally, it has been mentioned as a potential component in the synthesis of fragrances and

other fine chemicals.[3] Some sources suggest its use as a radiolabeled compound for

studying drug metabolism and its potential to inhibit DNA and protein synthesis in tumor cell

lines in vitro.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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